Cas no 104825-24-3 (Benzoic acid,4-(cyanomethyl)-3-nitro-)
104825-24-3 structure
Product Name:Benzoic acid,4-(cyanomethyl)-3-nitro-
CAS No:104825-24-3
MF:C9H6N2O4
MW:206.154942035675
CID:126476
PubChem ID:13570178
Update Time:2025-04-18
Benzoic acid,4-(cyanomethyl)-3-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,4-(cyanomethyl)-3-nitro-
- Benzoic acid, 4-(cyanomethyl)-3-nitro- (9CI)
- 4-(Cyanomethyl)-3-nitrobenzoic acid
- 4-(Cyanomethyl)-3-nitrobenzoicacid
- 104825-24-3
-
- Inchi: 1S/C9H6N2O4/c10-4-3-6-1-2-7(9(12)13)5-8(6)11(14)15/h1-2,5H,3H2,(H,12,13)
- InChI Key: HQHZVVKSBBDASG-UHFFFAOYSA-N
- SMILES: OC(C1C=CC(CC#N)=C(C=1)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 206.03278
- Monoisotopic Mass: 206.03275668g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 314
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 107Ų
Experimental Properties
- PSA: 104.23
Benzoic acid,4-(cyanomethyl)-3-nitro- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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